Benzyl 4-prop-2-ynylpiperidine-1-carboxylate

• IUPAC Name: benzyl 4-prop-2-ynylpiperidine-1-carboxylate
• InChI: InChI=1S/C16H19NO2/c1-2-6-14-9-11-17(12-10-14)16(18)19-13-15-7-4-3-5-8-15/h1,3-5,7-8,14H,6,9-13H2
• InChI Key: LGIAQOQBUZQDPW-UHFFFAOYSA-N
• Canonical SMILES: C#CCC1CCN(CC1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol

Description

“Benzyl 4-prop-2-ynylpiperidine-1-carboxylate” is a chemical compound with the CAS Number: 957136-24-2. It has a molecular weight of 257.33.

Molecular Structure Analysis

The Inchi Code for “Benzyl 4-prop-2-ynylpiperidine-1-carboxylate” is 1S/C16H19NO2/c1-2-6-14-9-11-17 (12-10-14)16 (18)19-13-15-7-4-3-5-8-15/h1,3-5,7-8,14H,6,9-13H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“Benzyl 4-prop-2-ynylpiperidine-1-carboxylate” has a molecular weight of 257.33. Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

Antidementia Agent Development

Benzyl 4-prop-2-ynylpiperidine-1-carboxylate derivatives have been evaluated for their anti-acetylcholinesterase (anti-AChE) activity, which is significant in antidementia drug development. A study found that certain derivatives, especially those with bulky moieties, showed high potency as inhibitors of acetylcholinesterase, indicating their potential as antidementia agents (Sugimoto et al., 1990).

Synthesis of Protein Tyrosine Kinase Inhibitors

This compound serves as an important intermediate in synthesizing the novel protein tyrosine kinase Jak3 inhibitor, CP-690550. An efficient synthesis approach was proposed, highlighting its utility in developing significant medicinal compounds (Chen Xin-zhi, 2011).

Building Blocks for Tetrazolyl Heterocycles

In organic chemistry, derivatives of Benzyl 4-prop-2-ynylpiperidine-1-carboxylate are used as building blocks for tetrazolyl heterocycles. These are critical in developing various organic compounds with potential pharmaceutical applications (Cardoso et al., 2016).

Synthesis of NOP Receptor Antagonists

N-Benzyl protected 4-oxopiperidinecarboxylate, a related compound, was used as a starting material for synthesizing J-113397, a competitive antagonist of the N/OFQ-NOP receptor system. This indicates its role in developing therapeutic agents targeting specific receptors (Sulima et al., 2007).

Potential Nootropic Agents

Some derivatives of Benzyl 4-prop-2-ynylpiperidine-1-carboxylate have been explored for their potential as nootropic agents, which are substances that may improve cognitive function (Valenta et al., 1994).

Photocarboxylation in Drug Synthesis

This compound plays a role in the photocarboxylation of benzylic C–H bonds, a technique valuable in synthesizing various drugs, particularly those involving 2-arylpropionic acids (Meng et al., 2019).

Catalyzed Reduction in Organic Synthesis

It is involved in the electrochemical carboxylation of benzyl and benzylic-type chlorides, catalyzed by nickel(I)(salen), highlighting its role in organic synthesis and modification of compounds (Gennaro et al., 2001).

Synthesis routes and methods

Procedure details

Benzyl chloroformate (6.9 g, 40.4 mmol) was added to a solution of tert-butyl 4-(prop-2-ynyl)piperidine-1-carboxylate (1.65 g, 13.4 mmol) according to general procedure 1. Yield=0.700 g, 37%. m/z MH+=258.02. HPLC rt=10.2 min.